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Compound Name: Basic Yellow 11

Cat. No.: B1668945 Get Quote

An In-Depth Technical Guide to Basic Yellow 11
For Researchers, Scientists, and Drug Development Professionals

Introduction
Basic Yellow 11, also known by its Colour Index name C.I. 48055, is a synthetic cationic dye

belonging to the methine class.[1][2] It is characterized by its brilliant yellow hue and is utilized

in various industrial and research applications. This technical guide provides a comprehensive

overview of the chemical structure, properties, and known applications of Basic Yellow 11,

with a focus on delivering detailed information for scientific and research purposes.

Chemical Structure and Identification
Basic Yellow 11 is a complex organic molecule with a chemical structure centered around an

indolium ring system linked to a dimethoxyaniline moiety via a vinyl group. This structure is

responsible for its characteristic color and cationic nature.

IUPAC Name: 2-[(E)-2-(2,4-dimethoxyanilino)ethenyl]-1,3,3-trimethyl-3H-indolium chloride[3]

Chemical Formula: C₂₁H₂₅ClN₂O₂[1][2][3]

Molecular Structure: The core structure consists of a 1,3,3-trimethyl-3H-indolium cation linked

at the 2-position to a 2,4-dimethoxyaniline through an ethenyl bridge. The positive charge on

the indolium nitrogen is balanced by a chloride anion.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1668945?utm_src=pdf-interest
https://www.benchchem.com/product/b1668945?utm_src=pdf-body
https://www.aatbio.com/absorbance-uv-visible-spectrum-graph-viewer/basic_yellow_11
http://www.worlddyevariety.com/basic-dyes/basic-yellow-11.html
https://www.benchchem.com/product/b1668945?utm_src=pdf-body
https://www.benchchem.com/product/b1668945?utm_src=pdf-body
https://www.cncolorchem.com/upLoad/file/20170320/14899802445647459.pdf
https://www.aatbio.com/absorbance-uv-visible-spectrum-graph-viewer/basic_yellow_11
http://www.worlddyevariety.com/basic-dyes/basic-yellow-11.html
https://www.cncolorchem.com/upLoad/file/20170320/14899802445647459.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
Quantitative data for several physicochemical properties of Basic Yellow 11 are summarized in

the table below. It is important to note that experimental data for properties such as melting and

boiling points are not readily available in the cited literature.

Property Value Source

Molecular Weight 372.89 g/mol [1][2][4]

CAS Number 4208-80-4 [1][3]

Appearance
Brilliant yellow to greenish-

yellow powder
[1]

Solubility

Soluble in hot water and

ethanol; slightly soluble in cold

water.

[1]

Absorbance Maximum (λmax) 422 nm [5]

Synthesis
The synthesis of Basic Yellow 11 is achieved through the condensation reaction of two key

precursors: 2-(1,3,3-Trimethylindolin-2-yl)acetaldehyde and 2,4-Dimethoxybenzenamine.[1][2]

While detailed, step-by-step experimental protocols are not available in the public domain, the

general synthetic workflow is understood to involve the formation of the ethenyl bridge between

the two reactant molecules.

Below is a logical workflow diagram illustrating the synthesis process.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1668945?utm_src=pdf-body
https://www.aatbio.com/absorbance-uv-visible-spectrum-graph-viewer/basic_yellow_11
http://www.worlddyevariety.com/basic-dyes/basic-yellow-11.html
https://patents.google.com/patent/DE112012001131T5/en
https://www.aatbio.com/absorbance-uv-visible-spectrum-graph-viewer/basic_yellow_11
https://www.cncolorchem.com/upLoad/file/20170320/14899802445647459.pdf
https://www.aatbio.com/absorbance-uv-visible-spectrum-graph-viewer/basic_yellow_11
https://www.aatbio.com/absorbance-uv-visible-spectrum-graph-viewer/basic_yellow_11
https://www.echemi.com/sds/stilbeneyellow-pid_Seven9676.html
https://www.benchchem.com/product/b1668945?utm_src=pdf-body
https://www.aatbio.com/absorbance-uv-visible-spectrum-graph-viewer/basic_yellow_11
http://www.worlddyevariety.com/basic-dyes/basic-yellow-11.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow of Basic Yellow 11
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2-(1,3,3-Trimethylindolin-2-yl)acetaldehyde
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Caption: Logical workflow for the synthesis of Basic Yellow 11.

Applications
Basic Yellow 11 finds its primary applications as a dye in various industries. Its cationic nature

makes it particularly effective for dyeing materials with anionic characteristics.

Textile Industry: It is used for dyeing acrylic fabrics, as well as vinegar fiber and polyvinyl

chloride (PVC) fibers.[1]

Cosmetics: The dye is also used in hair dyeing formulations.[3]

Due to its distinct spectral properties, Basic Yellow 11 may also have potential applications in

research areas such as fluorescence microscopy and as a biological stain, although these

applications are less documented.

Experimental Protocols
Detailed experimental protocols for the synthesis, analysis, or application of Basic Yellow 11
are not extensively reported in the available scientific literature. Researchers interested in
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utilizing this compound would need to develop specific protocols based on its known chemical

properties and general laboratory procedures for handling and using organic dyes.

General Spectroscopic Analysis Protocol: A general protocol for obtaining the UV-Vis

absorbance spectrum of Basic Yellow 11 would involve the following steps:

Preparation of a Stock Solution: Accurately weigh a small amount of Basic Yellow 11
powder and dissolve it in a suitable solvent, such as ethanol or hot water, to create a stock

solution of known concentration.

Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to find

a concentration that gives an absorbance reading within the linear range of the

spectrophotometer (typically between 0.1 and 1.0).

Spectrophotometer Setup: Calibrate the UV-Vis spectrophotometer with a blank solution (the

pure solvent used to dissolve the dye).

Measurement: Record the absorbance spectrum of the working solution over a wavelength

range that includes the expected λmax (e.g., 300-600 nm). The peak absorbance should be

observed around 422 nm.[5]

The following diagram illustrates a general workflow for the spectroscopic analysis of Basic
Yellow 11.

Spectroscopic Analysis Workflow

Start Prepare Stock Solution Prepare Working Dilutions Calibrate Spectrophotometer Measure Absorbance Spectrum Analyze Data End
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Caption: General workflow for UV-Vis spectroscopic analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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